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Introduction

Eremanthin, a naturally occurring sesquiterpete lactone, has garnered significant interest
within the scientific community for its potential therapeutic applications.[1][2] Classified as a
guaianolide, this complex organic molecule is predominantly isolated from plant species such
as Costus speciosus.[1][2] This technical guide provides an in-depth analysis of the chemical
structure of Eremanthin, supported by a compilation of its physicochemical and spectral data.
Furthermore, it delves into the experimental protocols for its isolation and characterization, and
explores its biological activities, with a particular focus on its promising antidiabetic and
antilipidemic effects.[1]

Chemical Structure and Properties

Eremanthin is a sesquiterpenoid lactone with the chemical formula C15H1802.[3] Its
systematic IUPAC name is (3aS,6aR,9aR,9bS)-6-methyl-3,9-dimethylidene-4,6a,7,8,9a,9b-
hexahydro-3aH-azuleno[4,5-b]furan-2-one.[3] The molecule possesses a complex tricyclic
structure, featuring a seven-membered ring fused with a five-membered ring and a lactone ring.

Physicochemical and Spectroscopic Data
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A summary of the key physicochemical and spectral properties of Eremanthin is presented in
the table below, providing a comprehensive quantitative overview of the molecule.

Property Value Reference
Molecular Formula C15H1802 [3]
Molecular Weight 230.30 g/mol [3]
CAS Number 37936-58-6 [4]
- _ 288.00 to 290.00 °C @ 760.00
Boiling Point [4]
mm Hg
Flash Point 326.00 °F (163.33 °C) [4]

Spectroscopic Data:

While specific, detailed spectral data with peak assignments for Eremanthin are not readily
available in the public domain, its structure has been confirmed using techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR)
spectroscopy, and Infrared (IR) spectroscopy.[1][5] The characteristic functional groups of
Eremanthin, including the a,3-unsaturated y-lactone and exocyclic double bonds, would give
rise to distinct signals in these spectra. For instance, in an IR spectrum, one would expect to
observe strong absorption bands corresponding to the C=0 stretching of the lactone and C=C
stretching of the alkene moieties.[6] In *H and 13C NMR spectra, the numerous protons and
carbons in the complex ring system would produce a detailed pattern of chemical shifts and
coupling constants, allowing for the complete structural elucidation of the molecule.[7][8][9][10]

Experimental Protocols
Isolation of Eremanthin from Costus speciosus

While a detailed, step-by-step protocol for the isolation of Eremanthin from Costus speciosus
Is not explicitly published, a general workflow can be inferred from studies that have
successfully isolated this compound.[1][11] The following diagram illustrates a logical
experimental workflow for the isolation and purification of Eremanthin.
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Plant Material Collection and Preparation
(e.g., Costus speciosus rhizomes)

Drying and grinding

Extraction
(e.g., with a suitable organic solvent like methanol or ethanol)

Solvent Evaporation
(to obtain a crude extract)

Solvent-Solvent Partitioning
(to separate compounds based on polarity)

Column Chromatography
(e.g., using silica gel)

Fraction Collection and Analysis
(e.g., by Thin Layer Chromatography)

Pooling of fractions containing Eremanthin

Further Purification
(e.g., Preparative HPLC)

Isolated Eremanthin

Pancreatic B-cell

Binds to and modulates Molecular Target(s) Initiates Intracellular Signaling Cascade Triggers . .
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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